472-26-4

Telocinobufagin

In Stock

• CAS RN:
• 472-26-4

• Formula:
• C24H34O5

• InChI:
• InChI=1S/C24H34O5/c1-21-9-5-16(25)13-23(21,27)11-7-19-18(21)6-10-22(2)17(8-12-24(19,22)28)15-3-4-20(26)29-14-15/h3-4,14,16-19,25,27-28H,5-13H2,1-2H3/t16-,17+,18-,19+,21+,22+,23-,24-/m0/s1

• InChIKey:
• PBSOJKPTQWWJJD-ZBDZJSKLSA-N

• Telocinobufagin is a cardiotonic steroid that has been found in skin secretions of the toad B. rubescens and has diverse biological activities. It inhibits human kidney Na+/K+-ATPase with an IC50 value of 44.2 nM. Telocinobufagin (9.9 μg/ml) increases contraction force in isolated frog ventricle strips by 30.2%.2 It is cytotoxic to HL-60, HCT8, SF295, MDA-MB-435 cancer cells and human peripheral blood lymphocytes (IC50s = 0.06, 0.06, 0.03, 0.11, and 0.05 μM, respectively). Telocinobufagin is also active against E. coli and S. aureus (MICs = 64 and 128 μg/ml, respectively).
  Telocinobufagin is a cardiotonic steroid that inhibits human kidney Na+/K+-ATPase.
  

(16,18-Dioxo-17-azapentacyclo[6.6.5.02,7.09,14.015,19]nonadeca-2,4,6,9,11,13-hexaen-17-yl)acetic acid

In Stock

• CAS RN:
• 5472-26-4

• Formula:
• C20H15NO4

• InChI:
• InChI=1S/C20H15NO4/c22-14(23)9-21-19(24)17-15-10-5-1-2-6-11(10)16(18(17)20(21)25)13-8-4-3-7-12(13)15/h1-8,15-18H,9H2,(H,22,23)

• InChIKey:
• OWTGLTJTLFMMFW-UHFFFAOYSA-N

• (16,18-Dioxo-17-azapentacyclo[6.6.5.02,7.09,14.015,19]nonadeca-2,4,6,9,11,13-hexaen-17-yl)acetic acid is a useful research compound. Its molecular formula is C20H15NO4 and its molecular weight is 333.3 g/mol. The purity is usually 95%.